4-ethoxy-3-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H18FN3O3S2/c1-2-24-17-4-3-14(11-15(17)18)26(22,23)19-7-9-21-8-5-16(20-21)13-6-10-25-12-13/h3-6,8,10-12,19H,2,7,9H2,1H3
• InChI Key: RZEFMDSYGCQYMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCN2C=CC(=N2)C3=CSC=C3)F
• Molecular Formula: C17H18FN3O3S2
• Molecular Weight: 395.5 g/mol

Description

4-ethoxy-3-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18FN3O3S2 and its molecular weight is 395.47. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-3-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-3-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

A series of new 4-substituted benzenesulfonamides were synthesized, starting from specific benzaldehydes, and tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. The compounds showed interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. Some of these sulfonamides strongly inhibited both human cytosolic isoforms hCA I and II (Gul et al., 2016).

Fluorometric Sensing

A non-toxic pyrazoline derivative was used for metal ion selectivity based on fluorometric detection. The fluorescence intensity of the compound decreased significantly by Hg2+ ion in a concentration-dependent manner, suggesting potential for practical uses as a selective fluorometric "turn-off" sensor for Hg2+ detection (Bozkurt & Gul, 2018).

Antidiabetic Agents

Fluorinated pyrazoles, benzenesulfonylurea, and thiourea derivatives were prepared as hypoglycemic agents. Preliminary biological screening revealed significant antidiabetic activity, with molecular and biological properties calculations showing favorable drug-like profiles for six compounds (Faidallah et al., 2016).

Anti-inflammatory and Anticancer Agents

Novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising activities without causing tissue damage compared to controls (Küçükgüzel et al., 2013).

Cyclooxygenase-2 Inhibition

A series of 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety was synthesized and evaluated for cyclooxygenase inhibitory activities. Specific modifications on the molecule yielded selectivity and potency for COX-2 inhibition, with one compound showing excellent anti-inflammatory activity and representing a new lead structure for the development of injectable COX-2 specific inhibitors (Pal et al., 2003).